N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)-5-nitrothiophene-2-carboxamide
Overview
Description
“N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)-5-nitrothiophene-2-carboxamide” is a complex organic compound that contains several functional groups and rings, including a benzofuran, a thiazole, and a thiophene ring . These structures are often found in biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its functional groups and rings. Unfortunately, without specific data, I can’t provide a detailed analysis .Scientific Research Applications
Anticancer Activity
This compound has shown significant cell growth inhibitory effects in different types of cancer cells . For instance, it has demonstrated inhibition rates in leukemia K-562 and SR, non-small cell lung cancer NCI-H322M and NCI-H460, colon cancer HCT-116, KM12 and SW-620, CNS cancer SNB-75 and U251, melanoma LOX IMVI and MDA-MB-435, and ovarian cancer OVCAR-4 and OVCAR-8 .
Antimicrobial Activity
Benzofuran derivatives, including this compound, have exhibited good antimicrobial activity when the substituent on the 4-position contained halogens or hydroxyl groups .
Total Synthesis of Natural Products
Benzofuran rings are present in many natural products, and this compound could be used in the total synthesis of such natural products . The benzofuran ring is a key heterocycle installed during the total synthesis of a natural product as the desired target .
Target Therapy Potentials
The development of promising compounds with target therapy potentials is a main goal of medical researchers . Literature has shown that some substituted benzofurans, like this compound, have dramatic anticancer activities .
In Vivo Testing
Further in vivo testing using a murine lung cancer model demonstrated a significant anticancer activity by reducing the growth of metastatic lesions in the lung without affecting body weight or vital organ size .
Structure-Activity Relationship Studies
This compound can be used in structure-activity relationship (SAR) studies to understand the impact of different substituents on the biological activity of benzofuran derivatives .
Safety And Hazards
Future Directions
properties
IUPAC Name |
N-[4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11N3O5S2/c1-24-10-2-3-12-9(6-10)7-13(25-12)11-8-26-17(18-11)19-16(21)14-4-5-15(27-14)20(22)23/h2-8H,1H3,(H,18,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPVRQLMSICFBBP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)OC(=C2)C3=CSC(=N3)NC(=O)C4=CC=C(S4)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11N3O5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)-5-nitrothiophene-2-carboxamide | |
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